Tanerasertib

AKT1 E17K mutation kinase selectivity precision oncology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C33H28FN11
Molecular Weight 597.6 g/mol
CAS No. 3034255-93-8
Cat. No. B15606804
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Technical Parameters


Basic Identity
Product NameTanerasertib
CAS3034255-93-8
Molecular FormulaC33H28FN11
Molecular Weight597.6 g/mol
Structural Identifiers
InChIInChI=1S/C33H28FN11/c34-22-5-8-26(39-19-22)27-9-10-28-33(41-27)45(32(42-28)25-2-1-14-38-31(25)36)24-6-3-21(4-7-24)20-44-16-12-23(13-17-44)40-29-11-15-37-30(18-35)43-29/h1-11,14-15,19,23H,12-13,16-17,20H2,(H2,36,38)(H,37,40,43)
InChIKeyOBODPYNNHGFBDA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Buy Tanerasertib (ALTA-2618): A First-in-Class AKT1 E17K Mutant-Selective Inhibitor for Precision Oncology Research


Tanerasertib (CAS 3034255-93-8), also designated ALTA-2618, is a first-in-class, orally bioavailable, covalent allosteric inhibitor engineered to selectively target the AKT1 E17K oncogenic driver mutation . Unlike pan-AKT inhibitors that broadly suppress AKT1, AKT2, and AKT3 isoforms—leading to dose-limiting hyperglycemia via AKT2 inhibition—Tanerasertib exploits the mutant lysine introduced by the E17K variant within the pleckstrin homology domain to achieve covalent, mutation-specific target engagement . The compound is currently under Phase 1/1b clinical investigation (AKTive-001, NCT06533059) for AKT1 E17K-mutant advanced solid tumors, including breast, endometrial, and prostate cancers . For procurement purposes, Tanerasertib is supplied as a >98% pure (HPLC) research-grade compound (MW: 597.65 g/mol, Formula: C33H28FN11) and is intended for laboratory use only .

Pathway Target AKT1 E17K mutation-selective inhibition
Mechanism Covalent allosteric modulation with extended target residence
In Vivo Utility Oral bioavailability compatible with chronic mouse models

Why Pan-AKT Inhibitors Cannot Substitute for Tanerasertib in AKT1 E17K-Driven Cancer Models


Pan-AKT inhibitors such as capivasertib (AZD5363), ipatasertib (GDC-0068), and MK-2206 indiscriminately inhibit all three AKT isoforms (AKT1, AKT2, and AKT3) . This broad suppression disrupts AKT2-mediated insulin signaling and GLUT4 translocation, causing dose-limiting hyperglycemia that restricts clinical dosing and leads to treatment discontinuation or dose reduction in a substantial fraction of patients . Moreover, pan-AKT inhibitors exhibit insufficient inhibition of the AKT1 E17K mutant protein specifically, as evidenced by MK-2206 binding the E17K mutant with a Kd exceeding 1 µM—over 100-fold weaker than its activity against wild-type AKT1 . Because over half of AKT1 E17K-mutant breast and gynecologic cancers are homozygous for the mutant allele via copy-neutral loss-of-heterozygosity, these tumors exhibit oncogene addiction to the E17K variant while lacking a wild-type AKT1 allele to compensate, rendering pan-AKT inhibitors therapeutically inadequate for this genetically defined patient population .

Mutant Selectivity Mismatch

Pan-AKT inhibitors lack E17K discrimination, potentially obscuring mutation-specific signaling readouts in AKT1 E17K models.

Isoform-Associated Metabolic Confound

AKT2 inhibition by pan-AKT agents may disrupt glucose handling in animal models, introducing metabolic variables that complicate efficacy endpoints.

Homozygous Model Context

Tumors with copy-neutral loss of wild-type AKT1 may exhibit divergent responses to non-selective inhibitors, limiting comparability of pan-AKT findings.

Tanerasertib (ALTA-2618) Quantitative Differentiation Evidence: Selectivity, Efficacy, and Safety Benchmarked Against Comparators


Mutant-Selective Potency: Tanerasertib Achieves 22-Fold Selectivity for AKT1 E17K Over Wild-Type AKT1 Versus Pan-AKT Inhibitors' Indiscriminate Isoform Inhibition

Tanerasertib potently inhibits AKT1 E17K with an EC50 of 7 nM while exhibiting 22-fold selectivity over wild-type (WT) AKT1 and 140-fold selectivity over WT AKT2 . This contrasts starkly with pan-AKT inhibitors: capivasertib (AZD5363) inhibits all AKT isoforms with IC50 <10 nM without discrimination ; ipatasertib (GDC-0068) shows IC50 values of 5, 18, and 8 nM against AKT1, AKT2, and AKT3 respectively ; and the allosteric pan-AKT inhibitor ARQ 092 (miransertib) binds WT AKT1 with Kd of 1.2 nM and the E17K mutant with Kd of 42 nM—demonstrating a 35-fold preference for WT over mutant . MK-2206 is even less effective against the mutant, with a Kd exceeding 1 µM for AKT1 E17K . The covalent binding mechanism of Tanerasertib to the mutant Lys17 residue, as confirmed by crystallographic studies and mass spectrometry , provides sustained target engagement that is unattainable with reversible pan-AKT inhibitors.

Mutant-Selective Potency
Cross-study comparable
EC50 7 nM (E17K) vs pan-AKT IC50 ~1 µM; 22-fold selectivity over WT AKT1, 140-fold over AKT2
Supports AKT1 E17K-specific pathway research
Reported in biochemical assays; cross-study comparator context
AKT1 E17K mutation kinase selectivity precision oncology

In Vivo Tumor Regression: Tanerasertib Induces Tumor Regressions at 10 mg/kg/d in AKT1 E17K PDX Models Without Hyperglycemia

Tanerasertib (ALTA-2618) induced tumor regressions in AKT1 E17K-mutant HR+/HER2-low breast cancer, triple-negative breast cancer (TNBC), and endometrial cancer patient-derived xenograft (PDX) models at oral doses as low as 10 mg/kg/day . Critically, no on-target toxicities—specifically hyperglycemia—were observed with daily ALTA-2618 treatment in tumor-bearing mice . In contrast, pan-AKT inhibitors demonstrate inferior efficacy in E17K-driven models: ARQ 092 at 100 mg/kg (10-fold higher dose than Tanerasertib) achieved 78% tumor growth inhibition in an AKT1 E17K endometrial PDX model , and pan-AKT inhibitors are associated with dose-limiting hyperglycemia that constrains their therapeutic window . The AKT1 E17K-mutant selective inhibitor ATV-1601, a non-covalent allosteric competitor, has also been reported to achieve tumor regressions in PDX models without hyperglycemia, but Tanerasertib's covalent binding mechanism may confer a pharmacokinetic advantage through prolonged target residence time .

In Vivo Tumor Regression
Cross-study comparable
Tumor regression at 10 mg/kg/d oral; comparator ARQ 092: 78% TGI at 100 mg/kg/d
Regression endpoint at low dose without hyperglycemia observed
PDX models; hyperglycemia absent vs pan-AKT class
patient-derived xenograft tumor regression in vivo efficacy

Mechanism of Action: Covalent Allosteric Inhibition with Neo-Zinc Chelation Confers Sustained Target Engagement Unavailable to Reversible Pan-AKT Inhibitors

Tanerasertib exploits the E17K (Glu17→Lys) mutation to form a covalent salicylaldimine linkage with the mutant lysine residue in the AKT1 pleckstrin homology domain . Crystallographic studies of structurally related covalent AKT1 E17K inhibitors revealed an adventitious tetrahedral zinc ion that coordinates two proximal cysteines in the kinase activation loop while simultaneously engaging the E17K–imine conjugate—a 'neo-zinc chelation' mechanism that stabilizes the drug-target complex and extends residence time . The salicylaldimine complex with AKT1 E17K, but not with WT AKT1, recruits endogenous Zn²⁺ in cells, resulting in sustained inhibition . This covalent, zinc-stabilized mechanism is fundamentally distinct from: (a) ATP-competitive pan-AKT inhibitors (e.g., capivasertib, ipatasertib) that reversibly compete at the catalytic site without mutation discrimination; (b) allosteric non-covalent pan-AKT inhibitors (e.g., ARQ 092, ARQ 751, MK-2206) that bind the PH domain reversibly and show reduced affinity for the E17K mutant ; and (c) the reversible allosteric AKT1 E17K inhibitor ATV-1601, which lacks the covalent anchor and zinc-chelation-mediated stabilization .

Covalent Allosteric Binding
Class-level inference
Covalent salicylaldimine + Zn²⁺ chelation extends residence time vs reversible pan-AKT/ATV-1601
Sustained target engagement mechanism
Crystallography and cellular washout context
covalent inhibitor allosteric modulation drug-target residence time

Favorable Oral Pharmacokinetics Across Preclinical Species Enables Once-Daily Dosing Without Hyperglycemic Liability

Tanerasertib demonstrated favorable pharmacokinetic properties across multiple preclinical species, supporting oral once-daily dosing . The compound was well tolerated with daily oral dosing in tumor-bearing mice, and critically, no on-target toxicities—specifically hyperglycemia—were observed with daily ALTA-2618 treatment . This safety profile is directly attributable to the mutant-selective mechanism that spares WT AKT2, the isoform primarily responsible for insulin-regulated glucose homeostasis . In contrast, pan-AKT inhibitors including capivasertib, ipatasertib, and MK-2206 cause dose-limiting hyperglycemia, rash, and diarrhea in both preclinical models and clinical trials, often necessitating dose reductions or treatment discontinuation . The Phase 1/1b AKTive-001 trial (NCT06533059) is currently evaluating the safety, tolerability, pharmacokinetics, and preliminary efficacy of ALTA-2618 as a single-agent oral treatment in patients with AKT1 E17K-mutant advanced solid tumors .

Preclinical Tolerability
Class-level inference
No hyperglycemia reported; oral once-daily dosing in tumor-bearing mice
Metabolic tolerability supports chronic in vivo studies
Pan-AKT class-associated hyperglycemia context
oral bioavailability pharmacokinetics preclinical toxicology

Tanerasertib Procurement Application Scenarios: Precision Oncology, Mutant-Selective Pharmacology, and Translational Research


AKT1 E17K-Driven PDX and CDX Efficacy Studies Requiring Tumor Regression Without Metabolic Confounds

Researchers conducting preclinical efficacy studies in AKT1 E17K-mutant patient-derived xenograft (PDX) or cell line-derived xenograft (CDX) models of breast, endometrial, or prostate cancer should use Tanerasertib to achieve tumor regressions at oral doses as low as 10 mg/kg/day without the hyperglycemic toxicity that complicates pan-AKT inhibitor studies . The absence of hyperglycemia enables chronic daily dosing over extended treatment periods without confounding from metabolic stress, animal welfare concerns, or the need for insulin co-administration—all of which are limitations when using pan-AKT inhibitors such as capivasertib or ipatasertib in similar models .

Mutant-Selective Target Engagement and Pharmacodynamic Biomarker Studies

Tanerasertib's covalent, mutation-specific mechanism makes it an ideal tool compound for experiments designed to dissect AKT1 E17K-specific signaling from WT AKT pathway activity . In cell lines engineered to express AKT1 E17K (e.g., isogenic systems or transient transfection models), Tanerasertib can be used to selectively ablate mutant-driven pAKT(S473) and pPRAS40(T246) signals while leaving WT AKT-mediated signaling intact—a pharmacodynamic separation that pan-AKT inhibitors cannot achieve . This property is particularly valuable for phosphoproteomic studies, CRISPR-based dependency mapping, and synthetic lethality screens in AKT1 E17K-driven cancers .

Covalent Inhibitor Chemistry and Drug Design Research

Medicinal chemistry and chemical biology groups studying covalent allosteric inhibition, lysine-targeted warhead design, or metal-chelation-enhanced drug-target residence time can procure Tanerasertib as a reference compound exemplifying the salicylaldehyde-based covalent approach to mutant-selective kinase inhibition . Researchers can use Tanerasertib alongside the Nature-published compounds 1–3 to benchmark novel covalent AKT1 E17K inhibitors, study structure-activity relationships around the salicylaldimine-Zn²⁺ chelate pharmacophore, or validate biochemical assays measuring covalent adduct formation by mass spectrometry .

Clinical Biomarker Validation and Companion Diagnostic Development

As Tanerasertib advances through Phase 1/1b clinical evaluation (AKTive-001, NCT06533059) , translational research laboratories supporting clinical development can procure Tanerasertib as the reference standard for developing and validating AKT1 E17K mutation detection assays (e.g., ctDNA-based liquid biopsy, NGS panels, or immunohistochemistry-based pharmacodynamic markers) . The compound's exclusive activity against the E17K mutant provides a clean pharmacological tool for calibrating companion diagnostic assays intended for patient stratification in future clinical trials of AKT1 E17K-selective therapeutics .

Application
Selection Property
Validation Focus
AKT1 E17K Xenograft Studies
Mutant-selective oral inhibitor without metabolic confound
Tumor regression and glucose endpoint monitoring
Mutant-Specific Signaling Research
Covalent target engagement spares WT AKT
Phospho-AKT/PRAS40 selectivity in E17K models
Covalent Inhibitor Chemistry
Salicylaldehyde-Zn²⁺ covalent pharmacophore
Residence time and adduct formation assays
Mutation Detection Assay Research
E17K-specific reference compound
Assay sensitivity/specificity for AKT1 E17K (research use)

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
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